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Get Quote

Handling & Storage FAQ

Here are answers to common questions about handling and storing 6-Hydroxy-9H-purine 3-N-oxide.

Q1: What are the basic physical properties of 6-Hydroxy-9H-purine 3-N-oxide? The compound

has a molecular weight of 152.11 g/mol and the molecular formula is C5H4N4O2 [1] [2] [3]. Specific

physical data for this exact compound (like melting point) is not fully available in the searched

literature.

Q2: What are the recommended storage conditions? The chemical should be stored in a tightly

closed container in a dry, cool, and well-ventilated place [4]. While not explicitly stated for this

molecule, storing in a refrigerator is a standard practice for stable research chemicals. It should be

stored separately from foodstuff containers or incompatible materials [4].

Q3: What personal protective equipment (PPE) should be used? It is advised to avoid contact

with skin and eyes and to avoid formation of dust and aerosols [4]. Based on standard lab practice

for handling fine powders, the following PPE is recommended:

Eye/Face Protection: Tightly fitting safety goggles [4].
Skin Protection: Wear fire-resistant, impervious clothing and chemical-impermeable gloves [4].

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator. In cases where dust is generated, use appropriate dust control measures [4].
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Q4: Is this compound stable? What conditions should be avoided? The compound is noted to be

stable under normal conditions but is sensitive to strong oxidizing agents [2]. You should also

avoid electrostatic discharge [4].

Q5: What should I do in case of a spill?

Personal Precautions: Avoid dust formation, avoid breathing vapors, and evacuate personnel

upwind of the spill. Use personal protective equipment as listed above [4].
Containment and Cleaning: Prevent the chemical from entering drains. Collect the spilled

material and keep it in a suitable, closed container for disposal. Use spark-proof tools and
explosion-proof equipment [4].

Troubleshooting Common Experimental Issues

Issue Possible Cause Recommended Solution

Unexpected
Degradation

Sensitivity to oxidizing agents,
improper storage conditions, or

prolonged exposure to
air/moisture [2] [4].

Ensure the compound is stored away from
oxidizers. Keep the container tightly sealed in a dry

environment. Use the compound in a controlled
atmosphere (e.g., glove box) if necessary.

Low Yield in
N-Oxidation

Inefficient oxidation during
synthesis; suboptimal

regioselectivity [2].

Consider using optimized catalytic systems like
Molybdenum oxide (MoO₃) with hydrogen

peroxide, which can offer higher yields (70-85%)
and better regioselectivity [2].

Poor
Solubility

Intrinsic property of the
compound.

The compound is soluble in water and polar
organic solvents due to its hydroxyl and N-oxide

groups [2]. Use solvents like DMSO or methanol, in
which related purine compounds show slight

solubility [4].

Experimental Protocols & Synthesis

For researchers synthesizing or derivatizing 6-Hydroxy-9H-purine 3-N-oxide, here are key methodologies.
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Synthesis via Hypoxanthine Oxidation A primary synthesis route involves the direct oxidation of

hypoxanthine [2].

Reagents: Hypoxanthine, peracetic acid (or a hydrogen peroxide/glacial acetic acid mixture) [2].
Conditions: The reaction is performed under acidic conditions, often at a controlled temperature of

0–5°C to prevent over-oxidation and ring degradation [2].
Yield: This method typically yields between 60-75% after crystallization [2].

Regioselective Functionalization The purine core of the molecule can be modified at different positions [2]:

C8 Bromination: Electrophilic aromatic substitution at the C8 position can be achieved using N-
bromosuccinimide (NBS) in DMF, with an efficiency of 70-80% [2].

C6 Hydroxyl Group Modification: The C6 hydroxyl can be converted to a chloride using phosphorus
oxychloride, which then allows for further reactions with amines or alcohols to create new derivatives

[2].

The workflow for handling and storage can be summarized as follows:
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Start: Handle 6-Hydroxy-9H-purine 3-N-oxide

Wear Appropriate PPE:
- Safety goggles

- Impervious gloves
- Lab coat

Storage Conditions:
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from oxidizers

Safe Handling Practices:
- Avoid dust formation
- Use spark-proof tools
- Avoid skin/eye contact

Spill Response:
- Wear PPE

- Contain spill
- Avoid dust generation

- Collect for disposal

End: Safe and stable material

Click to download full resolution via product page

Important Disclaimer
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This guide is compiled from available technical data and safety information for related compounds. It is not

a substitute for the specific Safety Data Sheet (SDS). You should consult the SDS from your chemical

supplier before working with any new substance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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